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Compound of Interest

Compound Name: Methyl 2-methoxy-6-nitrobenzoate

Cat. No.: B1315254 Get Quote

CAS Number: 77901-52-1

This technical guide provides a comprehensive overview of Methyl 2-methoxy-6-
nitrobenzoate, a key chemical intermediate for researchers, scientists, and professionals in

drug development. This document outlines its chemical properties, a proposed synthesis

pathway, and general applications.

Chemical and Physical Properties
Methyl 2-methoxy-6-nitrobenzoate is a nitrobenzoate derivative with the following key

identifiers and properties. Limited experimental data is publicly available; therefore, some

values are predicted based on computational models.

Property Value Source

CAS Number 77901-52-1 [1][2]

Molecular Formula C₉H₉NO₅ [1]

Molecular Weight 211.17 g/mol [1]

Purity ≥98% [1]
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While a specific, detailed experimental protocol for the synthesis of Methyl 2-methoxy-6-
nitrobenzoate is not readily available in published literature, a plausible synthetic route can be

proposed based on established organic chemistry principles and synthesis of structurally

related compounds. The synthesis can be envisioned as a multi-step process starting from a

substituted toluene.

A potential precursor, 2-methyl-6-nitrobenzoic acid, is an important synthetic raw material for 2-

methoxy-6-methylbenzoic acid, a key intermediate for the pesticide metrafenone.[3] The

synthesis of 2-methyl-6-nitrobenzoic acid can be achieved through the oxidation of 3-nitro-o-

xylene.[3]

Proposed Synthetic Pathway:

A general multi-step synthesis involving nitration, esterification, and methylation is a common

method for preparing similar compounds.[4] For instance, the nitration of methyl benzoate

using a mixture of concentrated sulfuric acid and nitric acid is a standard procedure.[5][6]

Following the formation of the nitro-aromatic core, subsequent functional group manipulations

would lead to the final product.
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Caption: General workflow for the synthesis and purification of Methyl 2-methoxy-6-
nitrobenzoate.

Applications in Research and Development
Methyl 2-methoxy-6-nitrobenzoate and its structural analogs are primarily utilized as

intermediates in the synthesis of more complex molecules in the pharmaceutical and

agrochemical industries.[4] The presence of methoxy, nitro, and methyl ester functional groups

provides multiple reaction sites for further chemical modifications.

Nitroaromatic compounds, in general, are versatile precursors. The nitro group can be reduced

to an amine, which is a common functional group in many biologically active molecules.[4]

Structurally related compounds, such as methyl 2-methoxy-3-nitrobenzoate, are used in the

synthesis of enzyme inhibitors and receptor modulators.[7] While specific biological activities or

target pathways for Methyl 2-methoxy-6-nitrobenzoate have not been documented in publicly

available literature, its utility as a building block in medicinal chemistry is inferred from the

applications of analogous structures.

Characterization
Detailed spectroscopic data for Methyl 2-methoxy-6-nitrobenzoate is not widely available.

For structurally related compounds like methyl 2-nitrobenzoate, extensive spectral information,

including 1H NMR, 13C NMR, and mass spectrometry data, is accessible in public databases

such as PubChem.[8] Researchers synthesizing Methyl 2-methoxy-6-nitrobenzoate would

typically use these techniques for structural confirmation.
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Caption: Standard analytical workflow for the structural characterization of a synthesized

compound.

Safety Information
Detailed toxicological data for Methyl 2-methoxy-6-nitrobenzoate is not available. As with all

nitroaromatic compounds, it should be handled with appropriate personal protective equipment

in a well-ventilated fume hood. For related compounds, such as methyl 2-methyl-6-

nitrobenzoate, GHS hazard statements indicate that it may be harmful if swallowed and cause

skin and eye irritation.[9] Similar precautions should be taken when handling Methyl 2-
methoxy-6-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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